Cas no 2138194-39-3 (2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid)

• Product Name: 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid
• CAS No: 2138194-39-3
• MF: C₁₃H₆F₆O₃
• MW: 324.175364971161
• CID: 6224452
• PubChem ID: 165469960
• Update Time: 2025-06-27

2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1082930
• 2-(trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid
• 2138194-39-3
• 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid

• Inchi： 1S/C13H6F6O3/c14-12(15,16)7-3-1-6(2-4-7)8-5-22-10(13(17,18)19)9(8)11(20)21/h1-5H,(H,20,21)
• InChI Key： ZRYMMHHHWCCRJY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(=CO1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 324.02211302g/mol
• Monoisotopic Mass: 324.02211302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid

Introduction to 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid (CAS No. 2138194-39-3)

2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid (CAS No. 2138194-39-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and furan moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid is defined by its furan ring, which is substituted with a trifluoromethyl group at the 2-position and a 4-(trifluoromethyl)phenyl group at the 4-position. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators.

In addition to its anti-inflammatory properties, 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in cancer cells, particularly in breast and colon cancer cell lines. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid have been extensively studied to assess its suitability for therapeutic use. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development into drug formulations. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

In terms of safety, preliminary toxicological studies have indicated that 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings.

The synthesis of 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid has been optimized through various synthetic routes, including palladium-catalyzed cross-coupling reactions and multistep sequences involving ring formation and functional group transformations. These synthetic methods have been refined to improve yield and purity, making large-scale production feasible for industrial applications.

In conclusion, 2-(Trifluoromethyl)-4-[4-(trifluoromethyl)phenyl]furan-3-carboxylic acid (CAS No. 2138194-39-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and safety profile, paving the way for its potential use in the treatment of various diseases. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics.